Cas no 66481-77-4 (ethyl isoamyl sulfide)

• Product Name: ethyl isoamyl sulfide
• CAS No: 66481-77-4
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 964077
• PubChem ID: 525502
• Update Time: 2025-04-19

ethyl isoamyl sulfide Chemical and Physical Properties

Names and Identifiers

• ethyl isoamyl sulfide
• 1-ethylsulfanyl-3-methylbutane
• 6-methyl-3-thiaheptane
• AC1LB0MW
• Aethyl-isoamyl-sulfid
• Aethyl-isopentyl-sulfid
• AG-G-50923
• CTK5C4802
• Ethylisoamylsulfid
• ethyl-isopentyl sulfide
• FT-0641070
• KB-51594
• SCHEMBL1704558
• DTXSID20335503
• AGKOQHSTPVLJSQ-UHFFFAOYSA-N
• AKOS006239750
• 1-(ethylsulfanyl)-3-methylbutane
• 66481-77-4
• Ethylisoamylsulfide
• ethyl(isopentyl)sulfane
• DB-054932

• Inchi： 1S/C7H16S/c1-4-8-6-5-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： AGKOQHSTPVLJSQ-UHFFFAOYSA-N
• SMILES： S(CC)CCC(C)C

Computed Properties

• Exact Mass: 132.09738
• Monoisotopic Mass: 132.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.834
• Boiling Point: 157.7°C at 760 mmHg
• Flash Point: 39.9°C
• Refractive Index: 1.448
• PSA: 0